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Compound of Interest

Compound Name: 4-Bromobenzyl 1-naphthoate

Cat. No.: B389743

Get Quote

Chemical Identity & Physicochemical Profile
Context: This compound is an ester formed between 1-naphthoic acid and 4-bromobenzyl

alcohol. In drug development, such lipophilic esters are often designed as prodrugs or

crystalline intermediates.
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Property Specification / Prediction

Chemical Name 4-Bromobenzyl 1-naphthoate

Molecular Formula

Molecular Weight 341.20 g/mol

Physical State
Crystalline Solid (Predicted based on structural

analogs)

Solubility
Insoluble in water; Soluble in DCM, DMSO,

Ethyl Acetate

Lipophilicity (LogP)
~5.2 (High lipophilicity due to naphthalene +

benzyl rings)

Key Functional Groups Naphthalene ring, Ester linkage, Aryl Bromide

Hazard Identification (Predictive GHS)
Senior Scientist Insight:As a specific toxicological dataset for this exact ester is likely

unavailable in public registries, we apply the "Fragment-Based Toxicity" principle. The toxicity is

driven by the intact molecule's irritancy and its in-vivo hydrolysis products.

Primary Hazards (GHS Classification - Derived)
Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1][2]

Serious Eye Damage/Irritation (Category 2A): Causes serious eye irritation.[1]

STOT - Single Exposure (Category 3): May cause respiratory irritation (dust inhalation).

Mechanistic Toxicology (The "Why")
The safety profile is governed by the metabolic fate of the ester. Upon contact with mucosal

surfaces or ingestion, esterases cleave the molecule.

Metabolite A (1-Naphthoic Acid): A known irritant to eyes and skin.
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Metabolite B (4-Bromobenzyl Alcohol): Can oxidize to 4-bromobenzaldehyde; potential for

sensitization and CNS depression at high doses.

Visualizing the Metabolic Risk Pathway
The following diagram illustrates the degradation pathway that dictates the safety protocols.
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Figure 1: Metabolic hydrolysis pathway demonstrating the generation of active irritants from the

parent ester.

Operational Handling Protocols
Core Directive: Treat as a potent bioactive solid. The high lipophilicity (LogP ~5.2) means it will

readily cross the dermal barrier if dissolved in organic solvents.

A. Engineering Controls
Powder Handling: All weighing of the solid must occur inside a Class II Biosafety Cabinet or

a chemical fume hood with a face velocity >100 fpm.

Static Control: Use anti-static weighing boats. Halogenated aromatics can carry static

charges, leading to powder dispersal.

B. Personal Protective Equipment (PPE) Matrix
Gloves: Double-gloving is required when handling solutions.

Inner: Nitrile (4 mil).

Outer: Nitrile (4-8 mil) or Laminate (Silver Shield) if using DCM as a solvent.
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Reasoning: DCM (a common solvent for this compound) permeates standard nitrile in <5

minutes, carrying the toxic solute through the skin.

Respiratory: N95 (minimum) for solid handling outside a hood; P100/OV cartridge if heating

or aerosolizing.

C. Synthesis & Purification Workflow
If synthesizing this compound (e.g., via 1-naphthoic acid + 4-bromobenzyl bromide + base), be

aware that the reagents are significantly more hazardous than the product.

Reaction: 4-Bromobenzyl bromide is a lachrymator (tear gas agent). Ensure all glassware is

quenched with dilute ammonia/methanol before removal from the hood.

Isolation: The product (ester) will likely precipitate. Filtration residues should be treated as

hazardous waste.

Emergency Response System
Trustworthiness: This protocol is designed to be self-validating. If a step fails (e.g., spill isn't

contained), the decision tree forces an escalation.

Spill Management Decision Tree
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Figure 2: Emergency response logic distinguishing between solid powder spills and high-risk

solution spills.

First Aid Measures
Eye Contact: Flush immediately for 15 minutes.[3] Note: Since the compound is lipophilic,

water alone may not remove it efficiently. Use an isotonic saline wash if available, then seek

medical attention.

Skin Contact: Wash with soap and water immediately.[3] Do NOT use alcohol or acetone;

these solvents will increase skin absorption of the halogenated ester.

Ingestion: Do not induce vomiting. The ester hydrolysis may release 1-naphthoic acid, risking

esophageal burns if regurgitated.
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Storage & Stability
Temperature: Store at 2–8°C (Refrigerated). Esters can hydrolyze over time if exposed to

ambient moisture and heat.

Light Sensitivity: Protect from light. Aryl bromides (C-Br bond) can undergo photolytic

cleavage, releasing free radicals and degrading the sample.

Incompatibility: Strong oxidizers, strong bases (causes rapid hydrolysis).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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